Cas no 61777-92-2 (Propanoic acid, 3-(phosphonooxy)-)

• Product Name: Propanoic acid, 3-(phosphonooxy)-
• CAS No: 61777-92-2
• MF: C₃H₇O₆P
• MW: 170.057842493057
• CID: 466492
• PubChem ID: 18763758
• Update Time: 2025-04-19

Propanoic acid, 3-(phosphonooxy)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3-(phosphonooxy)-
• 3-phosphonooxypropanoic acid
• Q27454509
• carboxyethylphosphoric acid
• SCHEMBL2710223
• 3-(Phosphonooxy)propanoic Acid
• 48X
• 61777-92-2
• DTXSID60596075

• Inchi： 1S/C3H7O6P/c4-3(5)1-2-9-10(6,7)8/h1-2H2,(H,4,5)(H2,6,7,8)
• InChI Key： QMMAAPSPIPKBBV-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OCCC(=O)O

Computed Properties

• Exact Mass: 169.99801
• Monoisotopic Mass: 169.99802494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates